Cas no 1539-44-2 (3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester)

3,5-Pyridinedicarboxylic acid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester is a pyridine-based dicarboxylate derivative with a phenyl and dimethyl substitution pattern at the 2, 4, and 6 positions. The diethyl ester functionalization enhances its solubility in organic solvents, making it suitable for applications in synthetic chemistry, particularly as an intermediate in heterocyclic compound synthesis. The steric and electronic effects of the phenyl and methyl groups influence its reactivity, offering selectivity in coupling or condensation reactions. Its well-defined structure and stability under standard conditions make it a reliable building block for pharmaceuticals, agrochemicals, or ligand design. The compound’s purity and consistent performance are critical for reproducible results in research and industrial processes.

3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester structure

1539-44-2 structure

Product Name:3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester

CAS No:1539-44-2

MF:C₁₉H₂₁NO₄

MW:327.374345541

MDL:MFCD00980182

CID:117801

PubChem ID:629929

Update Time:2025-06-09

3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester Chemical and Physical Properties

Names and Identifiers

- 3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester
- Diethyl 2,6-dimethyl-4-phenyl-3,5-pyridinedicarboxylate
- diethyl 2,6-dimethyl-4-phenylpyridine-3,5-dicarboxylate
- 2,6-dimethyl-4-phen
- 2,6-dimethyl-4-phenyl-pyridine-3,5-dicarboxylic acid diethyl ester
- AC1LCGP7
- CBMicro_021036
- diethyl 4-phenyl-2,6-dimethylpyridine-3,5-dicarboxylate
- diethyl-4-phenyl-2,6-dimethylpyridine-3,5-dicarboxylate
- ethyl 5-(ethoxycarbonyl)-2,6-dimethyl-4-phenylpyridine-3-carboxylate
- Oprea1_647604
- 4-Phenyl-2,6-dimethylpyridine-3,5-dicarboxylic acid diethyl ester
- 2,6-Dimethyl-4-(phenyl)pyridine-3,5-dicarboxylic acid diethyl ester
- DTXSID60348071
- NS-00072
- CHEMBL1583690
- 1539-44-2
- diethyl 4-phenyl-2,6-dimethyl-3,5-pyridinedicarboxylate
- SMR000185942
- 3,5-diethyl2,6-dimethyl-4-phenylpyridine-3,5-dicarboxylate
- AB00086266-01
- MFCD00980182
- HMS2459P20
- Z56791253
- MLS000576557
- CCG-8762
- 3,5-diethyl 2,6-dimethyl-4-phenylpyridine-3,5-dicarboxylate
- SR-01000518835-1
- SCHEMBL15976546
- BIM-0021095.P001
- SR-01000518835
- AKOS001016678
- EU-0084963
- VQDKSJMDSZZJER-UHFFFAOYSA-N
- G68496
- STK791068
- MDL： MFCD00980182
- Inchi： 1S/C19H21NO4/c1-5-23-18(21)15-12(3)20-13(4)16(19(22)24-6-2)17(15)14-10-8-7-9-11-14/h7-11H,5-6H2,1-4H3
- InChI Key： VQDKSJMDSZZJER-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C(C)=NC(C)=C(C(=O)OCC)C=1C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 327.14713
Monoisotopic Mass: 327.14705815g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 7
Complexity: 403
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 65.5Å²

Experimental Properties

Color/Form: NA
Density: 1.1±0.1 g/cm3
Boiling Point: 420.3±45.0 °C at 760 mmHg
Flash Point: 184.1±27.9 °C
PSA: 65.49

3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester Pricemore >>

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